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Compound of Interest

Compound Name: Diethyl 2-bromoglutarate

Cat. No.: B1580560

This technical guide provides a comprehensive overview of Diethyl 2-bromoglutarate, a key
intermediate in various chemical syntheses. It is intended for researchers, scientists, and
professionals in drug development and other chemical industries. This document outlines its
chemical identifiers, physical and chemical properties, synthesis protocols, and significant
applications, with a focus on its role in the pharmaceutical field.

Chemical Identifiers and Properties

Diethyl 2-bromoglutarate is a diester derivative of bromoglutaric acid. It is also known by
several synonyms, including diethyl 2-bromopentanedioate and diethyl alpha-bromoglutarate.

[1][2] The compound's key identifiers and properties are summarized in the tables below for
easy reference.

Table 1: Chemical Identifiers for Diethyl 2-bromoglutarate
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Identifier

Value

CAS Number

7209-00-9[2][3][4]

Molecular Formula

COH15Bro4[2][3][4]

Molecular Weight 267.12 g/mol [2][4]
IUPAC Name diethyl 2-bromopentanedioate[4]
Diethyl 2-bromopentanedioate, 2-bromo-glutaric
Synonyms acid diethyl ester, Diethyl alpha-
bromoglutarate[1][2][3]
SMILES O=C(OCC)C(Br)CCC(OCC)=0[2][4]
InChlKey OXJISWZSWGJIACGU-UHFFFAOYSA-N[2][4]
MDL Number MFCD12974622[2][4]

Table 2: Physical and Chemical Properties of Diethyl 2-bromoglutarate

Property Value

Appearance Colorless to light yellow liquid[2][4]
Purity Typically =95%[4]

Boiling Point 142-148 °C[2]

Density (predicted)

1.351 £ 0.06 g/cm3[2]

Refractive Index

1.457 (at 20°C, 589.3 nm)[2]

Storage Temperature

2-8 °C[2]

Synthesis and Experimental Protocols

Diethyl 2-bromoglutarate is a relatively unstable compound that can degrade over time,

particularly when exposed to heat or water.[5][6] Its synthesis requires precise control of

reaction conditions. A general multi-step synthesis process is described below.[3]
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General Synthesis Protocol:

» Bromination of Diethyl Maleate: The synthesis begins with the reaction of bromine with
diethyl maleate. This reaction forms diethyl 2-bromosuccinate as an intermediate product.[3]

e Reaction with Potassium Phthalimide: The resulting diethyl 2-bromosuccinate is then reacted
with potassium phthalimide. This step introduces a phthalimide group into the molecule,
creating a corresponding phthalimide derivative.[3]

e Hydrolysis: The final step involves the hydrolysis of the phthalimide derivative to yield
Diethyl 2-bromoglutarate.[3]

This synthesis is a complex process requiring a high level of expertise to ensure the purity and
stability of the final product.[3]

Below is a DOT script for a diagram illustrating this general synthesis workflow.
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General Synthesis Workflow for Diethyl 2-bromoglutarate

Diethyl Maleate + Bromine

romination

Diethyl 2-bromosuccinate

Potassium Phthalimide

Phthalimide Derivative

Hydrolysis

Diethyl 2-bromoglutarate
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Role of Diethyl 2-bromoglutarate in Gadopiclenol Synthesis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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